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Compound of Interest

Compound Name:
4-[N,N-Bis(2-

hydroxyethyl)amino]benzaldehyde

Cat. No.: B1338057 Get Quote

Technical Support Center: 4-[N,N-Bis(2-
hydroxyethyl)amino]benzaldehyde
This technical support guide provides essential safety information, troubleshooting advice, and

experimental protocols for researchers, scientists, and drug development professionals working

with 4-[N,N-Bis(2-hydroxyethyl)amino]benzaldehyde (CAS No: 27913-86-6).

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: What are the appropriate solvents for dissolving 4-[N,N-Bis(2-
hydroxyethyl)amino]benzaldehyde?

A: This compound is soluble in many organic solvents, including ethanol, methanol, and

dimethyl sulfoxide (DMSO).[1] The presence of two hydroxyethyl groups also enhances its

solubility in aqueous solutions, making it suitable for various aqueous reactions.[2]

Troubleshooting Solubility Issues:

If you experience difficulty dissolving the compound, gentle warming may help.
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For aqueous solutions, consider adjusting the pH, as this can influence the solubility of

amine-containing compounds.

Ensure your solvent is pure and dry, as contaminants can sometimes affect solubility.

Q2: What are the recommended storage conditions for this compound?

A: Store the container tightly closed in a dry, cool, and well-ventilated place.[3] Some suppliers

recommend storage at temperatures between 0-8°C.[2] Keep it away from foodstuff containers,

incompatible materials like strong oxidizing agents, and sources of ignition.[3][4]

Q3: My compound has a yellow-orange appearance. Is this normal?

A: Yes, the compound is typically described as a colorless to pale yellow or yellow-orange

solid.[1][2] A slight coloration is normal and does not necessarily indicate degradation.

However, a significant change in color or appearance over time could suggest decomposition,

and the purity should be re-verified.

Q4: I am having trouble with a Schiff base formation reaction using this aldehyde. What are

some common issues?

A: 4-[N,N-Bis(2-hydroxyethyl)amino]benzaldehyde readily reacts with primary amines to

form Schiff bases.[5] If your reaction is not proceeding as expected, consider the following:

Catalyst: While some reactions proceed without a catalyst, an acid catalyst is often used to

facilitate the dehydration step.

Water Removal: The formation of a Schiff base is a reversible reaction that produces water.

Removing water from the reaction mixture (e.g., using a Dean-Stark apparatus or molecular

sieves) will drive the equilibrium towards the product.

pH Control: The reaction is pH-sensitive. The amine needs to be in its nucleophilic free-base

form, but a slightly acidic environment is required to protonate the hydroxyl intermediate for

water elimination. Optimal pH is typically between 4 and 5.

Reactant Purity: Ensure your primary amine reactant is pure and free of contaminants.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.chemicalbook.com/msds/4-n-n-bis-2-hydroxyethyl-amino-benzaldehyde.htm
https://www.chemimpex.com/products/18966
https://www.chemicalbook.com/msds/4-n-n-bis-2-hydroxyethyl-amino-benzaldehyde.htm
https://www.fishersci.com/store/msds?partNumber=AC279660010&productDescription=2-AMINOBENZALDEHYDE%2C+97%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chembk.com/en/chem/4-[Bis(2-hydroxyethyl)amino]benzaldehyde
https://www.chemimpex.com/products/18966
https://www.benchchem.com/product/b1338057?utm_src=pdf-body
https://www.smolecule.com/products/s764094
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Material Safety & Handling
Hazard Identification
This compound is classified as hazardous. Always consult the full Safety Data Sheet (SDS)

before use.

Hazard Class GHS Code Statement

Acute toxicity, oral H302 Harmful if swallowed.[6][7]

Serious eye irritation H319
Causes serious eye irritation.

[6][7]

Skin sensitization H317
May cause an allergic skin

reaction.[6][7]

Signal Word: Warning[6][7][8]

First Aid Measures
Immediate action is required in case of exposure.
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Exposure Route First Aid Procedure

Eye Contact

Immediately rinse cautiously with water for at

least 15 minutes.[7] Remove contact lenses if

present and easy to do. Continue rinsing. If eye

irritation persists, get medical advice/attention.

[7]

Skin Contact

Wash with plenty of soap and water.[7] Remove

any contaminated clothing.[7] If skin irritation or

a rash occurs, seek medical advice/attention.[7]

Ingestion

Do NOT induce vomiting.[7] Rinse mouth with

water.[7] Call a poison center or doctor if you

feel unwell.[7]

Inhalation

Move the person to fresh air and keep them

comfortable for breathing.[9] If experiencing

respiratory symptoms, call a poison center or

doctor.

Personal Protective Equipment (PPE)
Always wear appropriate PPE when handling this chemical.

Eye/Face Protection: Wear safety glasses with side-shields or goggles.[1][7]

Skin Protection: Wear suitable protective gloves and clothing to prevent skin exposure.[1][7]

Respiratory Protection: Use a NIOSH/MSHA-approved respirator if ventilation is inadequate

or if dust formation is likely.[4][8]

Physical & Chemical Properties
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Property Value Source(s)

Molecular Formula C₁₁H₁₅NO₃ [2][6][8]

Molecular Weight 209.24 g/mol [2][6][8]

Appearance
Colorless to pale yellow /

yellow-orange solid
[1][2]

Melting Point 54-62 °C [1][2][8][10]

Purity ≥95% - 98% (HPLC) [2][8]

Experimental Protocols
General Protocol for Schiff Base Synthesis
This compound is a versatile building block for synthesizing more complex molecules, such as

Schiff bases.[5]

Dissolution: Dissolve 4-[N,N-Bis(2-hydroxyethyl)amino]benzaldehyde (1 equivalent) in a

suitable solvent (e.g., ethanol, methanol) in a round-bottom flask.

Addition of Amine: Add an equimolar amount of the desired primary amine to the solution.

Catalysis (Optional): Add a catalytic amount of a weak acid (e.g., a few drops of glacial

acetic acid) to the mixture.

Reaction: Stir the reaction mixture at room temperature or under reflux, monitoring the

reaction progress by TLC or LC-MS. A Dean-Stark apparatus can be used to remove water if

refluxing in a suitable solvent like toluene.

Work-up: Once the reaction is complete, cool the mixture. The product may precipitate and

can be collected by filtration. Alternatively, the solvent can be removed under reduced

pressure.

Purification: The crude product can be purified by recrystallization from an appropriate

solvent (e.g., ethanol).
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Summary of a Patented Synthesis Method
A known method for preparing 4-[N,N-Bis(2-hydroxyethyl)amino]benzaldehyde involves the

reaction of p-fluorobenzaldehyde or p-chlorobenzaldehyde with diethanolamine.[11]

Reaction: p-Fluorobenzaldehyde or p-chlorobenzaldehyde (1 equivalent) is reacted with

diethanolamine (1.6-4 equivalents) in the presence of a catalyst.[11]

Conditions: The reaction is carried out at 100-170°C for 12-48 hours.[11]

Neutralization: After the reaction, the mixture is treated with an aqueous acid to neutralize

excess diethanolamine, adjusting the pH to 7.[11]

Extraction: The product is extracted with an organic solvent at a temperature of 70-100°C, as

the product has some solubility in water.[11]

Purity: This method can yield a product with an HPLC purity of over 99%.[11]
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First Aid Response Workflow

Exposure Occurs

Skin Contact Eye Contact Ingestion Inhalation

Wash with plenty of soap and water.
Remove contaminated clothing.

Rinse cautiously with water for 15+ minutes.
Remove contact lenses if possible.

Rinse mouth.
Do NOT induce vomiting.

Move to fresh air.
Keep comfortable for breathing.

Seek Medical Advice/Attention

If irritation or rash occurs If irritation persists If feeling unwell
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Spill Cleanup Procedure

Small Spill Occurs

Ensure proper PPE is worn
(gloves, eye protection)

Ensure adequate ventilation.
Remove ignition sources.

Contain the spill

Vacuum, sweep up, or absorb
with inert material.

Place into a suitable, closed
container for disposal.

Dispose of waste according to
local regulations.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

